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Abstract

(3S)-(E)-nerolidol synthase (EC 4.2.3.48) is a key enzyme in the biosynthesis of volatile
organic compounds in plants, playing a crucial role in plant defense mechanisms. This
sesquiterpene synthase catalyzes the conversion of (2E,6E)-farnesyl diphosphate (FPP) into
(3S)-(E)-nerolidol, a precursor to the homoterpene (3E)-4,8-dimethyl-1,3,7-nonatriene
(DMNT). DMNT is a significant signaling molecule that attracts natural enemies of herbivores,
thus contributing to indirect plant defense. This technical guide provides a comprehensive
overview of (3S)-(E)-nerolidol synthase activity, including its biochemical properties, the
signaling pathways that regulate its expression, and detailed experimental protocols for its
study.

Introduction

(3S)-(E)-nerolidol synthase is a member of the terpene synthase (TPS) family of enzymes,
which are responsible for the vast diversity of terpenoid compounds found in plants. The
enzyme facilitates the conversion of the ubiquitous sesquiterpene precursor, FPP, into the
acyclic sesquiterpene alcohol, (3S)-(E)-nerolidol. This reaction is a critical step in the
formation of DMNT, a volatile compound released by many plants upon herbivore attack.[1][2]
The emission of DMNT serves as a chemical cue to attract predatory mites and parasitic
wasps, which are natural enemies of the herbivores, thereby providing an indirect defense
mechanism for the plant.[1][2] Understanding the activity and regulation of (3S)-(E)-nerolidol
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synthase is of significant interest for applications in agriculture, such as the development of
pest-resistant crops, and in the fragrance and flavor industries.

Biochemical Properties and Function

(3S)-(E)-nerolidol synthase catalyzes the following reaction:
(2E,6E)-farnesyl diphosphate + H20 - (3S,6E)-nerolidol + diphosphate[3]

The enzyme belongs to the lyase class of enzymes, specifically the hydro-lyases. The catalytic
mechanism involves the ionization of the diphosphate group from FPP, followed by the
guenching of the resulting carbocation with a water molecule to form the alcohol, (3S)-(E)-
nerolidol.

Substrate Specificity and Product Formation

The primary substrate for (3S)-(E)-nerolidol synthase is (2E,6E)-farnesyl diphosphate. Some
isoforms of the enzyme may also exhibit activity with geranyl diphosphate (GPP), the precursor
to monoterpenes, producing linalool. The stereospecificity of the enzyme is crucial, as it
predominantly produces the (3S)-(E)-enantiomer of nerolidol.

Subcellular Localization

The subcellular localization of (3S)-(E)-nerolidol synthase can vary depending on the plant
species and the specific isoform. In snapdragon, two nearly identical nerolidol/linalool
synthases have been identified, with one localized in the cytosol and responsible for nerolidol
biosynthesis, and the other in the plastids for linalool formation. In kiwifruit, the enzyme is
localized to the cytoplasm.

Quantitative Data

The kinetic parameters of (3S)-(E)-nerolidol synthase have been characterized in several plant
species. A summary of these parameters is presented in Table 1.
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Table 1: Kinetic Parameters of (3S)-(E)-Nerolidol Synthase from Different Plant Species.
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The expression of (3S)-(E)-nerolidol synthase genes is often induced by biotic stress,
particularly herbivory. This induction is regulated by a complex signaling network involving plant
hormones.

Herbivore-Induced Signaling Pathway

Herbivore attack triggers a signaling cascade that leads to the activation of defense-related
genes, including those encoding terpene synthases. The jasmonate signaling pathway plays a
central role in this response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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